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Compound of Interest

Compound Name: 4,4'-Diaminobenzanilide

Cat. No.: B1630359 Get Quote

Essential Safety and Handling Guide for 4,4'-
Diaminobenzanilide
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for handling 4,4'-Diaminobenzanilide, including detailed personal protective

equipment (PPE) requirements, operational procedures, and disposal plans to foster a secure

laboratory environment.

Health Hazard Information
4,4'-Diaminobenzanilide is classified as a hazardous chemical.[1] Acute exposure can cause

skin, eye, and respiratory tract irritation.[2][3] Chronic exposure may lead to more severe health

effects, including potential damage to the liver and kidneys.[2] Structurally similar aromatic

diamines have raised concerns about potential carcinogenic properties, although specific

classifications for this compound are inconclusive.[2]

GHS Hazard Statements:

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

H335: May cause respiratory irritation[2][3]
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Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling 4,4'-Diaminobenzanilide.

Protection Type Specific Recommendations Relevant Standards

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[1] A face shield

should be used if there is a

splash potential.[4][5]

OSHA 29 CFR 1910.133,

European Standard EN166[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] Chemical

impermeable gloves are

recommended.[6]

Contaminated clothing should

be removed and washed

before reuse.[2]

EU Directive 89/686/EEC, EN

374[6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

respirator with a particulate

filter conforming to EN 143 is

recommended.[1] In some

cases, a positive pressure self-

contained breathing apparatus

(SCBA) may be necessary.

OSHA 29 CFR 1910.134

Operational Plan for Safe Handling
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A systematic approach to handling 4,4'-Diaminobenzanilide is essential to maintain a safe

laboratory environment.

1. Preparation:

Ensure adequate ventilation, such as a fume hood, is operational before starting any work.[1]

[6]

Locate the nearest emergency safety shower and eyewash station.[7]

Assemble all necessary PPE as outlined in the table above.

Have spill control materials readily available.

2. Handling the Chemical:

Avoid contact with skin and eyes.[1]

Do not breathe in the dust.[1]

Wash hands thoroughly after handling.[1]

Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[2][8]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek medical attention if irritation persists.[1][8]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1] Do not use mouth-to-mouth resuscitation if the substance was inhaled.

[6]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting.[6] Call a POISON CENTER or doctor if you feel unwell.[1]
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Disposal Plan
Proper disposal of 4,4'-Diaminobenzanilide and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: 4,4'-Diaminobenzanilide and any materials contaminated with it must

be treated as hazardous waste.[7]

Containerization:

Collect waste in a suitable, clearly labeled, and closed container.[6][9]

Label the container with "HAZARDOUS WASTE," the chemical name, and the date of

generation.[7][9]

Ensure the container is made of a compatible material.[10]

Disposal Procedure:

Dispose of the contents and container at an approved waste disposal plant.[1]

Do not discharge the chemical into drains or the environment.[6]

Follow all local, regional, and national regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 4,4'-
Diaminobenzanilide in a laboratory setting.

1. Preparation Phase 2. Handling Phase 3. Disposal Phase 4. Post-Handling

Verify Fume Hood Operation Locate Emergency Equipment
(Eyewash, Shower)

Don Appropriate PPE
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Weigh/Handle Chemical
Inside Fume Hood

Store in Tightly Sealed
Container

Collect Waste in
Labeled Hazardous Waste Container

Dispose of Contaminated
PPE and Materials

Arrange for Professional
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Caption: Workflow for the safe handling and disposal of 4,4'-Diaminobenzanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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